BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 1H-Indene, 1-methylene-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1H-Indene, 1-methylene-

Cat. No.: B1594620

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1H-Indene, 1-methylene-. Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed, experimentally verified
data for 1H-Indene, 1-methylene- is not readily available. The information presented below is
compiled from various sources, including data on the related compound indene. All quantitative
data should be treated as estimates and handled with the utmost caution.

Hazard Identification and Personal Protective
Equipment (PPE)

1H-Indene, 1-methylene- is a chemical compound that requires careful handling to prevent
potential health hazards. While specific toxicity data is limited, the structure suggests potential
for skin, eye, and respiratory irritation.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

required for splash hazards.

Protects against splashes and

flying particles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Glove
material should be selected
based on breakthrough time

and permeation rate.

Prevents skin contact with the

chemical.

Body Protection

Flame-resistant lab coat.
Coveralls for larger quantities

or increased exposure risk.

Protects skin and clothing from

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
respirator with an appropriate

cartridge may be necessary.

Minimizes inhalation of vapors.

Foot Protection

Closed-toe shoes, preferably
made of a chemical-resistant

material.

Protects feet from spills.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1H-Indene, 1-methylene- is essential

for safe handling and storage. The following table summarizes available data, some of which

are computed estimates.

Table 2: Physical and Chemical Properties of 1H-Indene, 1-methylene-
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Property Value Source
Molecular Formula CioHs PubChem[1]
Molecular Weight 128.17 g/mol PubChem[1]
CAS Number 2471-84-3 PubChem[1]
Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

XLogP3 (Computed) 2.8 PubChem[1]

Occupational Exposure Limits

Specific occupational exposure limits for 1H-Indene, 1-methylene- have not been established.
The following data for the related compound, indene, should be used as a cautious reference.

Table 3: Occupational Exposure Limits for Indene (CAS: 95-13-6)

Organization TWA STEL Notes

For construction and

OSHA 10 ppm (45 mg/m3) - maritime industries
only.[2]

NIOSH 10 ppm (45 mg/m3)

ACGIH 5 ppm - Liver damage.

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Safe Handling and Storage Procedures

Handling:
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o Always work in a well-ventilated area, preferably within a certified chemical fume hood.

e Avoid direct contact with skin, eyes, and clothing. Wear the recommended PPE at all times.
o Prevent the formation of aerosols and vapors.

o Use non-sparking tools and equipment to prevent ignition sources.

e Ground all containers and transfer equipment to prevent static discharge.

o Keep containers tightly closed when not in use.

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents.

o Keep containers tightly sealed.

o Store away from heat, sparks, and open flames.

Spill and Emergency Procedures
Spill Response:

o Evacuate: Immediately evacuate the spill area.

o Ventilate: Ensure adequate ventilation.

o Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not
use combustible materials like sawdust.

o Collect: Carefully collect the absorbed material into a sealed, properly labeled container for
disposal.

o Clean: Decontaminate the spill area with an appropriate solvent, followed by washing with
soap and water.

First Aid Measures:
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing 1H-Indene, 1-methylene- must be handled as hazardous waste.

o Waste Collection: Collect all waste materials (including contaminated PPE, absorbent
materials, and empty containers) in designated, compatible, and properly labeled hazardous
waste containers.

o Labeling: Label waste containers clearly with "Hazardous Waste" and the chemical name
"1H-Indene, 1-methylene-".

o Storage: Store hazardous waste containers in a designated satellite accumulation area,
ensuring they are closed at all times except when adding waste.

o Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 1H-Indene, 1-
methylene- in a laboratory setting.
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;
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Caption: Workflow for the safe handling of 1H-Indene, 1-methylene-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
1H-Indene, 1-methylene-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594620#personal-protective-equipment-for-
handling-1h-indene-1-methylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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